Cas no 59771-24-3 (4'-Isobutylpropiophenone)

4'-Isobutylpropiophenone is a synthetic organic compound belonging to the class of aromatic ketones. It serves as a key intermediate in pharmaceutical and fine chemical synthesis, particularly in the production of nonsteroidal anti-inflammatory drugs (NSAIDs) such as ibuprofen. The compound features a propionyl group attached to a para-substituted isobutyl benzene ring, offering structural versatility for further functionalization. Its high purity and stability make it suitable for controlled reactions in industrial-scale applications. The isobutyl moiety enhances lipophilicity, which can influence pharmacokinetic properties in drug development. Proper handling is required due to its potential reactivity under specific conditions.
4'-Isobutylpropiophenone structure
4'-Isobutylpropiophenone structure
Product Name:4'-Isobutylpropiophenone
CAS No:59771-24-3
MF:C13H18O
MW:190.281424045563
MDL:MFCD00100435
CID:373751
PubChem ID:108834
Update Time:2025-06-25

4'-Isobutylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[4-(2-methylpropyl)phenyl]-
    • 4´-Isobutylpropiophenone
    • 1-(4-Isobutylphenyl)propan-1-one
    • 1-[4-(2-methylpropyl)phenyl]propan-1-one
    • 4?-Isobutylpropiophenone
    • 4’-ISOBUTYLPROPIOPHENONE
    • 4'-Isobutylpropiophenone
    • 1-(4-isobutyl-phenyl)-1-propanone
    • 1-[4-(2-methylpropyl)-phenyl]-propan-1-one
    • 4-(2-methylpropyl)propiophenone
    • 4'-isobutyrylpropiophenone
    • p-isobutylpropiophenone
    • MFCD00100435
    • AKOS000200329
    • FT-0605736
    • 3WN2T72W9V
    • 4'-Iso-butylpropiophenone
    • SCHEMBL2140146
    • FS-5445
    • 1-[4-(2-methyl-propyl)-phenyl]-propan-1-one
    • GPZIKPBHFMNTOH-UHFFFAOYSA-N
    • DTXSID40208503
    • 59771-24-3
    • 1-[4-(2-Methylpropyl)phenyl]-1-propanone
    • NS00034236
    • 1-Propanone, 1-[4-(2-methylpropyl)phenyl]-
    • F74419
    • J-503331
    • EINECS 261-922-9
    • CS-0207342
    • 1-[4-(2-Methylpropyl)phenyl]-1-propanone; p-Isobutylpropiophenone;
    • BBL037635
    • STK502526
    • ALBB-002893
    • MDL： MFCD00100435
    • Inchi： 1S/C13H18O/c1-4-13(14)12-7-5-11(6-8-12)9-10(2)3/h5-8,10H,4,9H2,1-3H3
    • InChI Key： GPZIKPBHFMNTOH-UHFFFAOYSA-N
    • SMILES： O=C(CC)C1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 190.13600
  • Monoisotopic Mass: 190.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 0.934
  • Melting Point: Not available
  • Boiling Point: 286.2°C at 760 mmHg
  • Flash Point: 116.9°C
  • Refractive Index: 1.497
  • PSA: 17.07000
  • LogP: 3.47780
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4'-Isobutylpropiophenone Security Information

4'-Isobutylpropiophenone Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4'-Isobutylpropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I780390-50mg
4'-Isobutylpropiophenone
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 $ 64.00 2023-09-07
TRC
I780390-100mg
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 $ 87.00 2023-09-07
TRC
I780390-250mg
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TRC
I780390-500mg
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 $173.00 2023-05-18
TRC
I780390-1g
4'-Isobutylpropiophenone
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 $ 215.00 2022-06-04
Alichem
A015031328-250mg
4'-Iso-butylpropiophenone
 59771-24-3 97%
250mg
 $499.20 2023-09-01
Alichem
A015031328-500mg
4'-Iso-butylpropiophenone
 59771-24-3 97%
500mg
 $823.15 2023-09-01
Alichem
A015031328-1g
4'-Iso-butylpropiophenone
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 $1564.50 2023-09-01
abcr
AB224178-500 mg
1-(4-Isobutylphenyl)propan-1-one; 95%
 59771-24-3
500MG
 €156.00 2022-03-04
abcr
AB224178-1 g
1-(4-Isobutylphenyl)propan-1-one; 95%
 59771-24-3
1g
 €176.30 2022-03-04

4'-Isobutylpropiophenone Production Method

4'-Isobutylpropiophenone Related Literature

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